Cas no 16491-24-0 (Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester)

Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester structure
16491-24-0 structure
Product name:Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester
CAS No:16491-24-0
MF:C10H16O2
MW:168.232843399048
CID:143980
PubChem ID:5978897

Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester
    • 2,4-HEXADIENYL ISOBUTYRATE
    • 2,4-HEXADIENYL-ISO-BUTYRATE
    • 2,4-DICHLORO BENZAL CHLORIDE
    • 2,4-hexadienyl2-methylpropanoate
    • 2-methylpropanoicacid2,4-hexadienylester
    • hexa-2,4-dienyl isobutyrate
    • Hexa-2,4-dienylisobutyrat
    • HEXADIENYL ISOBUTYRATE
    • Hexadienylisobutyrat
    • ISOBUTYRIC ACID:2,4-HEXADIENYL ESTER
    • Propanoicacid,2-methyl-,2,4-hexadienylester
    • sorbyl isobutyrate
    • 73545-16-1
    • CAS-16491-24-0
    • Q27258699
    • 2-Methylpropanoic acid 2,4-hexadienyl ester
    • Propanoic acid, 2-methyl-, 2,4-hexadienyl ester
    • 2,4-HEXADIENYL ISOBUTYRATE [FHFI]
    • NCGC00256837-01
    • Isobutyric acid, 2,4-hexadienyl ester
    • 2,4-HEXADIEN-1-OL, ISOBUTYRATE
    • hexa-2,4-dien-1-yl 2-methylpropanoate
    • Tox21_302558
    • AKOS006273759
    • DTXSID60888407
    • 16491-24-0
    • 2,4-Hexadienyl 2-methylpropanoate
    • 2,4-Hexadienyl isobutyrate, (2E,4E)-
    • SCHEMBL872996
    • 3,5-Hexadienyl isobutyrate
    • Propanoic acid, 2-methyl-, 2,4-hexadien-1-yl ester
    • NSC-195147
    • 443XQL39UP
    • Isobutyric acid, 2,4-hexadienyl ester (8CI)
    • DTXCID2027414
    • CHEBI:195789
    • (2E,4E)-hexa-2,4-dienyl isobutyrate
    • Propanoic acid, 2-methyl-, (2E,4E)-2,4-hexadienyl ester
    • Propanoic acid, 2-methyl-, 2,4-hexadienyl ester, (E,E)-
    • Propanoic acid, 2-methyl-, (2E,4E)-2,4-hexadien-1-yl ester
    • [(2E,4E)-hexa-2,4-dienyl] 2-methylpropanoate
    • FEMA NO. 4134
    • 2,4-hexadienyl isobutyrate, AldrichCPR
    • PROPANOIC ACID 2-METHYL-2,4-HEXADIENYL ESTER
    • SCHEMBL15978099
    • UNII-443XQL39UP
    • (2E,4E)-2,4-hexadienyl isobutyrate
    • DTXSID4047414
    • Inchi: 1S/C10H16O2/c1-4-5-6-7-8-12-10(11)9(2)3/h4-7,9H,8H2,1-3H3
    • InChI Key: CVYBRMSQMLJGOI-YTXTXJHMSA-N
    • SMILES: C/C=C/C=C/COC(C(C)C)=O

Computed Properties

  • Exact Mass: 168.11500
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.9607 (rough estimate)
  • Boiling Point: 237.18°C (rough estimate)
  • Refractive Index: 1.4480 (estimate)
  • PSA: 26.30000
  • LogP: 2.31790
  • FEMA: 4134 | 2,4-HEXADIENYL ISOBUTYRATE

Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester Security Information

  • Hazard Category Code: 50
  • Safety Instruction: 61
  • Hazardous Material Identification: N

Propanoic acid,2-methyl-, 2,4-hexadien-1-yl ester Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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